Cas no 2231673-71-3 (5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 2231673-71-3
• MF: C₈H₆ClIN₂
• MW: 292.50411272049
• CID: 5304886
• Update Time: 2026-03-10

5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine

• Inchi： 1S/C8H6ClIN2/c1-12-6-2-3-7(9)11-5(6)4-8(12)10/h2-4H,1H3
• InChI Key： NBAGBXAFOQNDTC-UHFFFAOYSA-N
• SMILES： C12C=C(I)N(C)C1=CC=C(Cl)N=2

Additional information on 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine

5-Chloro-2-Iodo-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

The compound 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 2231673-71-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and versatile applications in drug discovery, materials science, and organic synthesis. The long-tail keywords such as "pyrrolopyridine derivatives," "halogenated heterocycles," and "molecular design" highlight its importance in contemporary chemical research.

Recent studies have demonstrated that 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine exhibits remarkable electronic properties due to its conjugated system and the presence of halogen substituents. The chlorine and iodine atoms at positions 5 and 2, respectively, significantly influence the molecule's reactivity and stability. These halogens contribute to the compound's ability to act as a versatile building block in the synthesis of advanced materials and bioactive molecules. For instance, researchers have explored its role in the development of novel semiconductors and optoelectronic devices, where its electronic properties are exploited to enhance device performance.

The methyl group at position 1 further modulates the molecule's physical and chemical characteristics. This substitution pattern not only enhances the compound's solubility but also provides a platform for further functionalization. Recent advancements in synthetic methodologies have enabled the precise control of these substituents, leading to improved yields and purity in the production of 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine. These methods include catalytic cross-coupling reactions and directed metallation strategies, which are pivotal in modern organic synthesis.

In terms of applications, 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine has shown promise in the field of medicinal chemistry. Its structural features make it an ideal candidate for designing bioactive molecules targeting specific biological pathways. For example, studies have indicated that this compound can serve as a lead structure for developing inhibitors of key enzymes involved in neurodegenerative diseases. The halogen substituents play a crucial role in optimizing the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Moreover, the compound's unique electronic properties make it a valuable component in the design of advanced materials. Researchers have investigated its potential as a precursor for synthesizing two-dimensional materials and hybrid organic-inorganic frameworks. These materials exhibit exceptional mechanical strength and electronic conductivity, making them suitable for applications in nanotechnology and energy storage systems.

From a synthetic perspective, the development of efficient routes to 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine has been a focal point of recent research efforts. Innovations in catalytic systems and reaction engineering have significantly streamlined its production process. For instance, the use of palladium-catalyzed coupling reactions has enabled the selective introduction of halogen substituents while maintaining high product quality. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

In conclusion, 5-chloro-2-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine stands as a testament to the ingenuity of modern chemical research. Its unique structural features and versatile applications position it as a key player in diverse fields ranging from drug discovery to materials science. As researchers continue to explore its potential, this compound is poised to contribute significantly to future advancements in chemistry and related disciplines.